Cas no 138320-27-1 (2-(2-Formylphenoxy)hexanoic acid)

2-(2-Formylphenoxy)hexanoic acid Properties

Names and Identifiers

• Hexanoic acid, 2-(2-formylphenoxy)-
• 2-(2-formylphenoxy)hexanoic acid
• MFCD28347596
• AKOS030603226
• DTXSID20591561
• CS-M2699
• 138320-27-1
• SCHEMBL6235795
• CS-13647
• DB-250568
• D2XJK7K3JS
• 2-(2-Formylphenoxy)hexanoicacid
• +Expand

• InChIKey： BNHZJSWSEINXDJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H16O4/c1-2-3-7-12(13(15)16)17-11-8-5-4-6-10(11)9-14/h4-6,8-9,12H,2-3,7H2,1H3,(H,15,16)
• SMILES： CCCCC(C(=O)O)OC1=CC=CC=C1C=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 236.10485899g/mol
• Heavy Atom Count: 17
• Complexity: 252
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Boiling Point: Not available
• Melting Point: Not available
• Vapor Pressure: Not available
• Flash Point: Not available
• Color/Form: No data available
• Density: Not available